Dibenzo[def,p]chrysene
Dibenzo[def,p]chrysene
Dibenzo (a,l) pyrene is a yellowish-reddish, carcinogenic aromatic hydrocarbon consisting of six fused rings and produced by the incomplete combustion of organic matter. Dibenzo[a,e]pyrene is primarily found in coal gasification products, cigarette smoke and fossil fuels. This substance is used only for research purposes to induce tumorigenesis. Dibenzo[a,e]pyrene is a mutagen and is reasonably anticipated to be a human carcinogen.
Dibenzo[a, L]pyrene, also known as 1, 2, 3, 4-dibenzpyrene or DB(a, L)p, belongs to the class of organic compounds known as benzopyrenes. These are organic compounds containing a benzene fused to a pyrene(benzo[def]phenanthrene) ring system. Dibenzo[a, L]pyrene exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, dibenzo[a, L]pyrene is primarily located in the membrane (predicted from logP).
Dibenzo[a,l]pyrene is an ortho- and peri-fused polycyclic arene. It has a role as a mutagen and a human metabolite.
Dibenzo[a, L]pyrene, also known as 1, 2, 3, 4-dibenzpyrene or DB(a, L)p, belongs to the class of organic compounds known as benzopyrenes. These are organic compounds containing a benzene fused to a pyrene(benzo[def]phenanthrene) ring system. Dibenzo[a, L]pyrene exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, dibenzo[a, L]pyrene is primarily located in the membrane (predicted from logP).
Dibenzo[a,l]pyrene is an ortho- and peri-fused polycyclic arene. It has a role as a mutagen and a human metabolite.
Brand Name:
Vulcanchem
CAS No.:
191-30-0
VCID:
VC0127179
InChI:
InChI=1S/C24H14/c1-2-8-18-16(6-1)14-17-13-12-15-7-5-11-20-19-9-3-4-10-21(19)24(18)23(17)22(15)20/h1-14H
SMILES:
C1=CC=C2C(=C1)C=C3C=CC4=C5C3=C2C6=CC=CC=C6C5=CC=C4
Molecular Formula:
C24H14
Molecular Weight:
302.4 g/mol
Dibenzo[def,p]chrysene
CAS No.: 191-30-0
Reference Standards
VCID: VC0127179
Molecular Formula: C24H14
Molecular Weight: 302.4 g/mol
![Dibenzo[def,p]chrysene - 191-30-0](/images/no_structure.jpg)
| CAS No. | 191-30-0 |
|---|---|
| Product Name | Dibenzo[def,p]chrysene |
| Molecular Formula | C24H14 |
| Molecular Weight | 302.4 g/mol |
| IUPAC Name | hexacyclo[10.10.2.02,7.08,24.015,23.017,22]tetracosa-1(23),2,4,6,8,10,12(24),13,15,17,19,21-dodecaene |
| Standard InChI | InChI=1S/C24H14/c1-2-8-18-16(6-1)14-17-13-12-15-7-5-11-20-19-9-3-4-10-21(19)24(18)23(17)22(15)20/h1-14H |
| Standard InChIKey | JNTHRSHGARDABO-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)C=C3C=CC4=C5C3=C2C6=CC=CC=C6C5=CC=C4 |
| Canonical SMILES | C1=CC=C2C(=C1)C=C3C=CC4=C5C3=C2C6=CC=CC=C6C5=CC=C4 |
| Boiling Point | 630.6 °C |
| Colorform | Yellow plates from benzene/ethanol Pale yellow plates from ethanol Yellow crystals or flakes |
| Density | 1.28 g/cu cm |
| Melting Point | 162.4 °C 164.5 °C |
| Physical Description | Dibenzo(a,l)pyrene appears as yellow odorless crystals or flakes. Water insoluble. |
| Description | Dibenzo (a,l) pyrene is a yellowish-reddish, carcinogenic aromatic hydrocarbon consisting of six fused rings and produced by the incomplete combustion of organic matter. Dibenzo[a,e]pyrene is primarily found in coal gasification products, cigarette smoke and fossil fuels. This substance is used only for research purposes to induce tumorigenesis. Dibenzo[a,e]pyrene is a mutagen and is reasonably anticipated to be a human carcinogen. Dibenzo[a, L]pyrene, also known as 1, 2, 3, 4-dibenzpyrene or DB(a, L)p, belongs to the class of organic compounds known as benzopyrenes. These are organic compounds containing a benzene fused to a pyrene(benzo[def]phenanthrene) ring system. Dibenzo[a, L]pyrene exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, dibenzo[a, L]pyrene is primarily located in the membrane (predicted from logP). Dibenzo[a,l]pyrene is an ortho- and peri-fused polycyclic arene. It has a role as a mutagen and a human metabolite. |
| Shelf Life | Stable under recommended storage conditions.[Sigma-Aldrich; Safety Data Sheet for Dibenzo |
| Solubility | In water, 3.62X10-3 mg/L at 25 °C (est) Water insoluble Soluble in concentrated sulfuric acid Soluble in olive oil |
| Synonyms | 1,2,9,10-Dibenzopyrene; 1,2:3,4-Dibenzopyrene; Dibenzo[a,l]pyrene; 2,3:4,5-Dibenzpyrene; DBC; 4,5,6,7-Dibenzpyrene; Ba 51-090462; NSC 90324; |
| Vapor Pressure | 4.8X10-10 mm Hg at 25 °C (est) |
| PubChem Compound | 9119 |
| Last Modified | Nov 11 2021 |
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